Cas no 2228488-05-7 (4-(4-chloro-3-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(4-chloro-3-nitrophenyl)-1H-pyrazole
• CAS No: 2228488-05-7
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 6308073
• PubChem ID: 148181771
• Update Time: 2025-08-05

4-(4-chloro-3-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-nitrophenyl)-1H-pyrazole
• 2228488-05-7
• EN300-1984719

• Inchi： 1S/C9H6ClN3O2/c10-8-2-1-6(3-9(8)13(14)15)7-4-11-12-5-7/h1-5H,(H,11,12)
• InChI Key： KENVVQQEYBLSLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1C=NNC=1

Computed Properties

• Exact Mass: 223.0148541g/mol
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(4-chloro-3-nitrophenyl)-1H-pyrazole

4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole: A Comprehensive Overview

4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole, identified by the CAS number 2228488-05-7, is a significant compound in the field of organic chemistry, particularly within heterocyclic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrazole ring fused with a substituted phenyl group, where the phenyl group is substituted with chlorine and nitro groups at the 4 and 3 positions, respectively.

The synthesis of 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound, minimizing side reactions and enhancing yield. These improvements are critical for scaling up production, which is essential for exploring its potential applications.

One of the most promising areas of research involving 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole is in pharmacology. Studies have shown that this compound exhibits potent biological activity, particularly as an inhibitor of certain enzyme systems. For instance, recent research has highlighted its ability to modulate kinase activity, making it a potential candidate for drug development in oncology and inflammatory diseases. The presence of the nitro group imparts strong electron-withdrawing effects, which can enhance bioactivity by stabilizing specific molecular interactions.

In addition to its pharmacological applications, 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole has also been explored in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). The pyrazole ring contributes to its aromaticity and conjugation capabilities, which are essential for such applications.

The structural versatility of 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole has also led to its use as a building block in combinatorial chemistry. By modifying the substituents on the phenyl ring or introducing additional functional groups onto the pyrazole ring, researchers can generate a wide array of derivatives with diverse properties. This modular approach facilitates high-throughput screening and accelerates the discovery of novel compounds with desired biological or physical characteristics.

Recent studies have also focused on understanding the environmental impact and degradation pathways of 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole. As concerns about chemical pollution grow, it is crucial to assess how such compounds behave in natural ecosystems. Research indicates that under certain conditions, this compound undergoes photodegradation, reducing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint.

In conclusion, 4-(4-Chloro-3-Nitrophenyl)-1H-Pyrazole, with its CAS number 2228488-05-7, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications span from drug discovery to materials science, and ongoing research continues to unlock new possibilities for this remarkable compound.